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Compound of Interest

Compound Name: Diphenylphosphinate

Cat. No.: B8688654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information on the safety

and toxicity of diphenylphosphinate (CAS No. 1707-03-5). It is intended for informational

purposes for a scientific audience. Significant data gaps exist in the public domain regarding

the comprehensive toxicological profile of this compound.

Chemical and Physical Properties
Diphenylphosphinate, also known as diphenylphosphinic acid, is a white, odorless solid with

a melting point of 193-196 °C.[1] It is sparingly soluble in water.[2]

Hazard Identification
Based on available Safety Data Sheets (SDS), diphenylphosphinate is classified with the

following hazards:

Skin Irritation (Category 2): Causes skin irritation.[3][4]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[3][4]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[3][4]
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Toxicological Data
The publicly available quantitative toxicological data for diphenylphosphinate is limited. The

following tables summarize the available information.

Table 1: Acute Toxicity of Diphenylphosphinate

Test Type
Route of
Exposure

Species
Dose/Durati
on

Toxic
Effects

Reference

LD50
Subcutaneou

s
Mouse

1 g/kg (1000

mg/kg)

Details of

toxic effects

not reported

other than

lethal dose

value.

[5][6]

Data Gaps: There is a notable absence of data for acute oral and dermal toxicity (LD50

values). Information on repeated dose toxicity (sub-acute, sub-chronic, and chronic studies) is

also not publicly available.

Table 2: Genotoxicity, Carcinogenicity, and Reproductive Toxicity

Endpoint Assay Type Results Reference

Genotoxicity Not Specified

One Safety Data

Sheet notes

"Mutagenicity" without

providing details or

classification.

[3]

Carcinogenicity No studies found Data not available

Reproductive and

Developmental

Toxicity

No studies found Data not available
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Critical Data Gaps: There is a significant lack of information regarding the genotoxic,

carcinogenic, and reproductive and developmental effects of diphenylphosphinate. No

standard battery of genotoxicity tests (e.g., Ames test, in vitro chromosomal aberration, in vivo

micronucleus) appears to be publicly available.

Toxicokinetics (Absorption, Distribution,
Metabolism, and Excretion - ADME)
There is no publicly available information on the toxicokinetics of diphenylphosphinate.

Mechanism of Toxicity
No studies detailing the mechanism of toxicity for diphenylphosphinate were identified.

Research into the structurally related compound, diphenyl phosphate (DPHP), a metabolite of

the flame retardant triphenyl phosphate (TPHP), has shown that it can disrupt mitochondrial

function and heme biosynthesis in developing zebrafish, leading to cardiotoxicity and

hematotoxicity.[7][8] However, it is crucial to note that these findings for DPHP may not be

directly extrapolated to diphenylphosphinate.

Experimental Protocols
Detailed experimental protocols for the cited toxicity data are not available in the public domain.

The single LD50 value originates from a 1953 publication which is not readily accessible.[5][6]

For illustrative purposes, a generic workflow for a standard acute oral toxicity study (up-and-

down procedure, as per OECD Guideline 425) is provided below.
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Phase 1: Sighting Study

Phase 2: Main Study (Sequential Dosing)

Phase 3: Data Analysis and LD50 Estimation

Administer starting dose to a single animal

Observe for 48 hours for mortality/morbidity

Dose next animal based on previous outcome

Inform dose selection

If animal survives, increase dose for next animal If animal dies, decrease dose for next animal

Continue until stopping criteria are met (e.g., 3 reversals)

Record all dosing levels and outcomes

Calculate LD50 using Maximum Likelihood Estimation

Determine confidence intervals and statistical significance

Click to download full resolution via product page

Caption: Generic workflow for an acute oral LD50 study (Up-and-Down Procedure).
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Caption: Identified health hazards associated with diphenylphosphinate exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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